Cas no 610758-20-8 (2-Butanol, 3,3-dimethyl-1-nitro-, (2R)-)

• Product Name: 2-Butanol, 3,3-dimethyl-1-nitro-, (2R)-
• CAS No: 610758-20-8
• MF: C₆H₁₃NO₃
• MW: 147.172322034836
• CID: 390837
• PubChem ID: 12167338
• Update Time: 2025-04-19

2-Butanol, 3,3-dimethyl-1-nitro-, (2R)- Chemical and Physical Properties

Names and Identifiers

• 2-Butanol, 3,3-dimethyl-1-nitro-, (2R)-
• (2R)-3,3-dimethyl-1-nitrobutan-2-ol
• DTXSID80479038
• (R)-3,3-Dimethyl-1-nitrobutan-2-ol
• 610758-20-8

• Inchi： 1S/C6H13NO3/c1-6(2,3)5(8)4-7(9)10/h5,8H,4H2,1-3H3/t5-/m0/s1
• InChI Key： POPUCNRCMDNMTD-YFKPBYRVSA-N
• SMILES： O[C@@H](C[N+](=O)[O-])C(C)(C)C

Computed Properties

• Exact Mass: 147.08954328g/mol
• Monoisotopic Mass: 147.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 66Ų